Cas no 72943-88-5 (2-Propenoic acid, 3-(4-hydroxyphenyl)-, octadecyl ester, (2E)-)

• Product Name: 2-Propenoic acid, 3-(4-hydroxyphenyl)-, octadecyl ester, (2E)-
• CAS No: 72943-88-5
• Molecular Formula: C₂₇H₄₄O₃
• Molecular Weight: 416.63646
• CID: 543237
• PubChem ID: 54330376

2-Propenoic acid, 3-(4-hydroxyphenyl)-, octadecyl ester, (2E)- Properties

Names and Identifiers

• 2-Propenoic acid, 3-(4-hydroxyphenyl)-, octadecyl ester, (2E)-
• Octadecyl p-coumarate
• octadecyl 3-(4-hydroxyphenyl)prop-2-enoate
• CHEMBL5086283
• octadecyl (E)-3-(4-hydroxyphenyl)prop-2-enoate
• AKOS025288306
• CHEBI:191987
• Octadecyl cis-p-coumarate
• octadecyl (e)-p-coumarate
• 72943-88-5
• Octadecyl E-p-coumarate
• Octadecylp-coumarate
• SCHEMBL7771767
• DTXSID10710623
• G83741

• InChIKey： SXXOKKBSVARFFB-BSYVCWPDSA-N
• Inchi： InChI=1S/C27H44O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-24-30-27(29)23-20-25-18-21-26(28)22-19-25/h18-23,28H,2-17,24H2,1H3/b23-20+
• SMILES： CCCCCCCCCCCCCCCCCCOC(=O)C=CC1=CC=C(C=C1)O

Computed Properties

• Exact Mass: 416.32922
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 20
• Monoisotopic Mass: 416.32904526g/mol
• Heavy Atom Count: 30
• Complexity: 410
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 10.7
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53
• Boiling Point: 529.5±25.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.4 mmHg at 25°C
• Flash Point: 196.7±15.9 °C
• Color/Form: Powder
• Density: 1.0±0.1 g/cm3